Cas no 1187932-33-7 ((S)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride)

• Product Name: (S)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride
• CAS No: 1187932-33-7
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• MDL: MFCD11858537
• CID: 4777032
• Update Time: 2026-02-27

(S)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-BROMO-PHENOXY)-PYRROLIDINE HYDROCHLORIDE
• 9149AH
• SB31488
• (3S)-3-(4-bromophenoxy)pyrrolidine hydrochloride
• (S)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride

• MDL： MFCD11858537
• Inchi： 1S/C10H12BrNO.ClH/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10;/h1-4,10,12H,5-7H2;1H/t10-;/m0./s1
• InChI Key： FSPGQQCPSVBQPP-PPHPATTJSA-N
• SMILES： BrC1C=CC(=CC=1)O[C@@H]1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Topological Polar Surface Area: 21.3

Additional information on (S)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride

(S)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1187932-33-7, specifically (S)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride, represents a significant advancement in the field of chemical biology. This chiral pyrrolidine derivative has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The presence of a brominated phenoxyl group and the specific stereochemistry at the pyrrolidine ring contribute to its distinct chemical behavior, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with pyrrolidine derivatives emerging as pivotal structures in the quest for new therapeutic agents. The< strong> (S)-configuration of the pyrrolidine ring is particularly noteworthy, as it often dictates the biological activity and pharmacokinetic profile of a compound. The hydrochloride salt form enhances the compound's solubility, facilitating its use in various biochemical assays and in vitro studies.

The< strong> 4-Bromo-phenoxy moiety introduces a region of electronic and steric tunability, which can be exploited to modulate interactions with biological targets. This feature has been leveraged in the design of molecules targeting enzymes and receptors involved in critical metabolic pathways. For instance, studies have shown that derivatives of this class exhibit inhibitory activity against certain kinases, making them promising candidates for further development into treatments for inflammatory diseases and cancer.

Recent advancements in computational chemistry have enabled more precise predictions of the binding affinity and selectivity of< strong> (S)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride. Molecular docking simulations have identified key interactions between this compound and its potential targets, providing insights into its mechanism of action. These simulations, coupled with experimental validation, have helped refine structural modifications aimed at improving potency and reducing off-target effects.

The compound's relevance extends to its role as an intermediate in synthesizing more complex molecules. Its versatile structure allows for further functionalization, enabling chemists to explore a wide range of pharmacological profiles. This adaptability has been particularly valuable in the development of next-generation antiviral agents, where rapid iteration and optimization are essential.

In addition to its pharmaceutical applications, (S)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride has shown promise in agricultural research. Its structural motifs are reminiscent of established agrochemicals, suggesting potential use in developing novel pesticides or herbicides. The bromine atom, in particular, can be a key factor in enhancing the compound's bioactivity against resistant strains of pests.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include bromination of a phenol derivative followed by nucleophilic substitution with a pyrrolidine precursor. The stereochemical integrity at the chiral center is maintained through carefully controlled reaction conditions, ensuring high enantiomeric purity.

Ongoing research continues to uncover new applications for< strong> (S)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in drug discovery pipelines. By integrating traditional synthetic methods with cutting-edge biocatalysis techniques, scientists are paving the way for more efficient and sustainable production processes.

The environmental impact of synthesizing such compounds is also a growing consideration. Green chemistry principles are being applied to minimize waste and reduce energy consumption during production. These efforts align with broader industry initiatives to promote sustainable practices across all stages of drug development.

In conclusion, (S)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride exemplifies the intersection of innovation and practicality in chemical biology. Its unique structural features and diverse applications make it a cornerstone compound in modern research. As scientific understanding evolves, so too will the ways in which this molecule contributes to advancing human health and agricultural productivity.